Cas no 1805974-65-5 (3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1805974-65-5
• MF: C₇H₆F₃IN₂O
• MW: 318.035024166107
• CID: 4931433
• Update Time: 2025-06-18

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O/c8-7(9,10)14-5-1-4(2-12)6(11)13-3-5/h1,3H,2,12H2
• InChI Key： MCBBQXNKSSBISN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CN=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1805974-65-5)

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine, a compound with the CAS number 1805974-65-5, is a unique and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, an aminomethyl group, an iodine substituent, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and potential biological activities.

The pyridine ring in 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine is a fundamental structural motif found in numerous bioactive compounds and pharmaceuticals. Pyridine derivatives are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signaling pathways. The presence of the aminomethyl group adds further functional versatility, as it can participate in hydrogen bonding and other intermolecular interactions that are crucial for molecular recognition and binding.

The iodine substituent in 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine is particularly noteworthy. Iodine atoms are often used in medicinal chemistry for their ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and permeability across biological membranes. Additionally, iodinated compounds are valuable as radiolabeling agents in imaging studies and as precursors for the synthesis of radiopharmaceuticals.

The trifluoromethoxy group (CF₃O-) is another key feature of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and stability. This functional group has been extensively studied for its ability to enhance the metabolic stability of drug candidates, reduce toxicity, and improve pharmacokinetic profiles.

In recent years, 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine has been explored in various research contexts. One notable application is in the development of novel inhibitors for specific enzymes or receptors. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are key enzymes involved in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

Another area of interest is the use of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine as a building block for the synthesis of more complex molecules with therapeutic potential. The versatile functional groups present in this compound allow for a wide range of chemical modifications, making it an attractive starting material for drug discovery programs. Researchers have successfully utilized this compound to develop analogs with improved potency, selectivity, and pharmacological properties.

Beyond its direct applications in drug discovery, 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine has also been investigated as a tool compound in chemical biology studies. Its unique structure enables it to serve as a probe for investigating protein-protein interactions and other cellular processes. By labeling this compound with fluorescent or radioactive tags, scientists can gain insights into the dynamic behavior of biomolecules within living cells.

In summary, 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1805974-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its combination of a pyridine core, an aminomethyl group, an iodine substituent, and a trifluoromethoxy group makes it a valuable tool for developing new therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of drug discovery and chemical biology.